Cas no 1409707-29-4 (3-(2,3-difluorophenyl)-4,4,4-trifluorobutanoic acid)

• Product Name: 3-(2,3-difluorophenyl)-4,4,4-trifluorobutanoic acid
• CAS No: 1409707-29-4
• MF: C₁₀H₇F₅O₂
• MW: 254.153400659561
• CID: 5962503
• PubChem ID: 63668738
• Update Time: 2025-08-05

3-(2,3-difluorophenyl)-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2,3-difluoro-β-(trifluoromethyl)-
• 3-(2,3-difluorophenyl)-4,4,4-trifluorobutanoic acid
• AKOS012979704
• 1409707-29-4
• EN300-1930858
• CS-0345565

• Inchi： 1S/C10H7F5O2/c11-7-3-1-2-5(9(7)12)6(4-8(16)17)10(13,14)15/h1-3,6H,4H2,(H,16,17)
• InChI Key： SDQZAVKPRWAVON-UHFFFAOYSA-N
• SMILES： C1(C(C(F)(F)F)CC(O)=O)=CC=CC(F)=C1F

Computed Properties

• Exact Mass: 254.03662027g/mol
• Monoisotopic Mass: 254.03662027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.448±0.06 g/cm3(Predicted)
• Boiling Point: 254.1±40.0 °C(Predicted)
• pka: 3.90±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2,3-difluorophenyl)-4,4,4-trifluorobutanoic acid

3-(2,3-Difluorophenyl)-4,4,4-Trifluorobutanoic Acid: A Comprehensive Overview

The compound 3-(2,3-difluorophenyl)-4,4,4-trifluorobutanoic acid, with the CAS number 1409707-29-4, is a highly fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of fluorinated carboxylic acids, which are widely studied for their role in various chemical and biological systems. The presence of multiple fluorine atoms in its structure contributes to its distinct physical and chemical characteristics, making it a valuable molecule in both academic research and industrial applications.

The molecular structure of 3-(2,3-difluorophenyl)-4,4,4-trifluorobutanoic acid consists of a butanoic acid backbone with a substituted phenyl ring. The phenyl group is substituted with two fluorine atoms at the 2 and 3 positions, while the butanoic acid moiety is further substituted with three fluorine atoms at the 4 position. This arrangement results in a highly fluorinated molecule with significant electronic effects due to the electronegativity of fluorine. The compound's structure also imparts unique solubility properties, making it suitable for various chemical reactions and processes.

Recent studies have highlighted the potential of fluorinated carboxylic acids in drug discovery and development. The presence of multiple fluorine atoms in 3-(2,3-difluorophenyl)-4,4,4-trifluorobutanoic acid enhances its lipophilicity and stability, which are desirable properties for drug candidates. Researchers have explored its role as a building block for constructing bioactive molecules with improved pharmacokinetic profiles. For instance, this compound has been used as an intermediate in the synthesis of novel inhibitors targeting various enzymes and receptors involved in diseases such as cancer and inflammation.

In addition to its role in pharmaceuticals, 3-(2,3-difluorophenyl)-4,4,4-trifluorobutanoic acid has found applications in materials science. Its high thermal stability and unique electronic properties make it a promising candidate for use in advanced materials such as polymers and coatings. Recent advancements in polymer chemistry have demonstrated the ability to incorporate this compound into polymeric matrices to enhance their mechanical and thermal properties. Furthermore, its fluorinated nature confers resistance to environmental degradation, making it suitable for outdoor applications.

The synthesis of 3-(2,3-difluorophenyl)-4,4,4-trifluorobutanoic acid involves multi-step chemical reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes using various fluorination techniques such as electrophilic substitution and nucleophilic substitution. These methods have been optimized to achieve high yields and purity levels necessary for both research and industrial scale production.

The growing interest in fluorinated compounds has led to extensive research on their environmental impact. While fluorinated carboxylic acids are generally considered stable compounds due to their strong carbon-fluorine bonds, there is ongoing concern about their persistence in the environment. Recent studies have focused on assessing the biodegradation potential of these compounds under various environmental conditions. Initial findings suggest that while they are resistant to microbial degradation under standard conditions, certain abiotic factors such as UV light can induce partial decomposition.

In conclusion, 3-(2,3-difluorophenyl)-4,4,4-trifluorobutanoic acid, with CAS number 1409707-29-4, is a versatile compound with diverse applications across multiple fields. Its unique chemical properties make it an invaluable tool in drug discovery and materials science while raising important questions about its environmental impact. As research continues to uncover new insights into its properties and applications